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Compound of Interest

Compound Name:
(1Z)-2-chloro-N'-

hydroxyethanimidamide

CAS No.: 1403889-97-3; 3272-96-6

Cat. No.: B2859672

Get Quote

Part 1: Executive Summary
2-Chloroacetamidoxime (CAS: 3272-96-6) is a functionalized amidoxime intermediate used

primarily in the synthesis of heterocyclic compounds such as 1,2,4-oxadiazoles and

isoxazolines for medicinal chemistry applications.[1] Unlike its stable analog 2-

chloroacetamide, this compound exhibits significant thermal instability.

Critical Safety Notice: Researchers must distinguish this compound from 2-chloroacetamide

(MP ~120 °C). 2-Chloroacetamidoxime has a lower melting point range (79–90 °C) and is

documented to undergo violent exothermic decomposition at its melting point. It should be

handled as a potential explosive hazard above 60 °C.

Part 2: Chemical Identity & Structure[2][3][4]
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Attribute Detail

IUPAC Name 2-Chloro-N'-hydroxyacetimidamide

Common Name 2-Chloroacetamidoxime

CAS Number 3272-96-6

Molecular Formula C₂H₅ClN₂O

Molecular Weight 108.53 g/mol

SMILES ClCC(=NO)N

Structural Visualization
The following diagram illustrates the connectivity and the specific amidoxime functional group (

) responsible for the compound's reactivity and thermal sensitivity.

Figure 1: Structural connectivity of 2-Chloroacetamidoxime showing the alpha-chloro substitution.
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Part 3: Physicochemical Properties
Melting Point & Thermal Behavior
The melting point of 2-chloroacetamidoxime is not a simple phase transition but a reactive

threshold. Discrepancies in literature values often stem from the heating rate and the purity of

the sample.
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Parameter Value / Range Condition / Note

Melting Point (Experimental) 79 – 80 °C
Isolated solid (Patent literature)

[1]

Decomposition Temperature ~90 °C
Violent Exotherm (Bretherick's

Handbook) [2]

Onset of Instability > 60 °C
Gas evolution observed during

vacuum drying [2]

Literature Discrepancy 110 – 112 °C
Likely erroneous attribution to

2-chloroacetamide

Technical Insight: The proximity of the chlorine atom to the amidoxime group facilitates a self-

alkylation or elimination pathway upon heating, leading to rapid release of HCl and NOx gases.

Protocol Implication: Do not use standard open-capillary melting point apparatus set to high

ramp rates. Use Differential Scanning Calorimetry (DSC) in a sealed, pressure-resistant

crucible with a low ramp rate (e.g., 2 °C/min) to detect the onset of decomposition safely.

Physical Appearance
Macroscopic: Typically isolated as a yellow to beige crystalline solid.

Purity Indicator: Pure samples may appear off-white. A deepening yellow or orange color

indicates surface oxidation or the presence of decomposition products (often trace nitrogen

oxides).

Crystal Habit: Generally forms needles or prisms when recrystallized from ethanol/ether

mixtures.

Solubility Profile
Understanding solubility is vital for purification (recrystallization) to remove destabilizing

impurities.
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Solvent Solubility Application

Water Soluble Reaction medium (Synthesis)

Ethanol Soluble Recrystallization solvent

Diethyl Ether Sparingly Soluble Precipitant / Wash solvent

Chloroform Soluble Extraction

Part 4: Synthesis & Characterization Protocol
Synthesis Workflow
The synthesis involves the nucleophilic attack of hydroxylamine on chloroacetonitrile. This

reaction must be temperature-controlled to prevent the formation of the explosive side

products.
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Figure 2: Synthesis pathway and critical safety checkpoint for 2-chloroacetamidoxime.
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Validation Methodology
To confirm identity without triggering thermal decomposition, use spectroscopic methods rather

than thermal analysis alone.

Infrared Spectroscopy (IR):

Look for O-H stretch (broad, 3200–3400 cm⁻¹).

Look for N-H stretch (3400–3500 cm⁻¹).

C=N stretch characteristic of amidoximes appears around 1650–1660 cm⁻¹.

Nuclear Magnetic Resonance (¹H-NMR):

Solvent: DMSO-d₆.

~4.0 ppm (s, 2H,

).

~5.8 ppm (s, 2H,

, exchangeable).

~9.5 ppm (s, 1H,

, exchangeable).

Part 5: Safety & Handling (The "Self-Validating"
System)
Hazard: The compound is classified as an energetic material precursor. Bretherick's Handbook

records a violent explosion during vacuum evaporation at 60 °C [2].

Safe Handling Protocol:

Temperature Limit: Never heat reaction mixtures or isolates above 50 °C.

Drying: Do not use oven drying. Use a vacuum desiccator at room temperature over
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.

Storage: Store in a refrigerator (2–8 °C) in dark, tightly sealed containers to prevent photo-

oxidation and thermal degradation.

Disposal: Quench excess material in dilute acid or destroy via controlled chemical oxidation;

do not concentrate in rotary evaporators to dryness if peroxides or other impurities are

suspected.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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